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Compound of Interest |

Compound Name: 2-Propyl-1-hexene
CAS No.: 62187-09-1
Cat. No.: B16129893

Get Quote

A Technical Guide to 4-Methyl-1-octene

This document provides a detailed overview of the chemical compound commonly referred to

as 2-Propyl-1-hexene, focusing on its correct IUPAC nomenclature, Chemical Abstracts
Service (CAS) number, and physicochemical properties.

IUPAC Nomenclature and CAS Identification

The name "2-Propyl-1-hexene" is an incorrectly assigned IUPAC name for the specified
chemical structure. According to IUPAC nomenclature rules for alkenes, the parent chain must
be the longest continuous carbon chain that contains the double bond.

Following this rule, the correct IUPAC name for the structure is 4-Methyl-1-octene.[1][2] The
structure is based on an eight-carbon (octene) parent chain with the double bond at the first
position and a methyl group located at the fourth carbon. Another systematic name, 4-
methylideneoctane, is also recognized.[3]

The compound is associated with multiple CAS Registry Numbers. The number corresponding
to the correct IUPAC name, 4-Methyl-1-octene, is 13151-12-7.[1][2] The synonym 2-Propyl-1-
hexene is linked to CAS number 62187-09-1.[3]
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Physicochemical Properties

The following table summarizes key quantitative data for 4-Methyl-1-octene.

Property Value Source(s)

Molecular Formula CoH1s [L1[31[4115]

Molecular Weight 126.24 g/mol [11[3]

CAS Registry Number 13151-12-7 [1]12]
62187-09-1 (for 2-Propyl-1-

Alternate CAS Number [3]
hexene)

Kovats Retention Index 846 (Semi-standard non-polar)  [1]

Logical Framework for IUPAC Naming

The determination of the correct IUPAC name follows a systematic process, which is visualized
in the diagram below. The process begins with the user-provided name and illustrates the steps
to arrive at the correct nomenclature based on established rules.
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IUPAC Nomenclature Workflow
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Logical workflow for determining the correct IUPAC name.

© 2026 BenchChem. All rights reserved.

3/5 Tech Support


https://www.benchchem.com/product/b16129893/docs?utm_src=pdf-body-img#2-propyl-1-hexene-iupac-name-and-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16129893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analytical characterization of
4-Methyl-1-octene are not available in publicly accessible databases. Such methodologies
would typically be found in specialized chemical literature, patents, or proprietary research
documents. The Kovats Retention Index data suggests that gas chromatography has been
used to characterize this compound.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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